Methyl 4-(4-ethylpiperazin-1-yl)benzoate
Cat. No. B8280144
M. Wt: 248.32 g/mol
InChI Key: NWXNAVBPKSKHBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06642239B2
Procedure details
4-(4-Ethyl-piperazin-1-yl)-benzoic acid methyl ester (15 mmol) is dissolved in 4N HCl (35 ml) and heated under reflux for 8 hours. The mixture is cooled in an ice bath to 0-4° C. and the solid material formed is filtered off, washed with acetone and dried (vacuum). A grey powder with mp. >270° C., Rf=0.08 (CH2Cl2/MeOH=9:1) is obtained.
Quantity
15 mmol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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C[O:2][C:3](=[O:18])[C:4]1[CH:9]=[CH:8][C:7]([N:10]2[CH2:15][CH2:14][N:13]([CH2:16][CH3:17])[CH2:12][CH2:11]2)=[CH:6][CH:5]=1.[ClH:19]>>[ClH:19].[CH2:16]([N:13]1[CH2:14][CH2:15][N:10]([C:7]2[CH:8]=[CH:9][C:4]([C:3]([OH:18])=[O:2])=[CH:5][CH:6]=2)[CH2:11][CH2:12]1)[CH3:17] |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
|
15 mmol
|
|
Type
|
reactant
|
|
Smiles
|
COC(C1=CC=C(C=C1)N1CCN(CC1)CC)=O
|
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Name
|
|
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Quantity
|
35 mL
|
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Type
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reactant
|
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Smiles
|
Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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2 (± 2) °C
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
under reflux for 8 hours
|
|
Duration
|
8 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solid material formed
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
is filtered off
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WASH
|
Type
|
WASH
|
|
Details
|
washed with acetone
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried (vacuum)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
A grey powder with mp. >270° C., Rf=0.08 (CH2Cl2/MeOH=9:1) is obtained
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
Cl.C(C)N1CCN(CC1)C1=CC=C(C(=O)O)C=C1
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
